Cas no 898763-12-7 (4'-Chloro-2-(3-pyrrolinomethyl) benzophenone)

4'-Chloro-2-(3-pyrrolinomethyl) benzophenone structure
898763-12-7 structure
Product Name:4'-Chloro-2-(3-pyrrolinomethyl) benzophenone
CAS No:898763-12-7
MF:C18H16ClNO
MW:297.778743743896
MDL:MFCD03842875
CID:870002
PubChem ID:24725535
Update Time:2025-04-19

4'-Chloro-2-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

    • (4-chlorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • 4'-CHLORO-2-(3-PYRROLINOMETHYL) BENZOPHENONE
    • PP242
    • 4'-CHLORO-2-(3-PYRROLINOMETHYL)BENZOPHENONE
    • (4-Chlorophenyl){2-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
    • MFCD03842875
    • AKOS016021163
    • DTXSID30643929
    • 1-{[2-(4-chlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
    • (4-Chlorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
    • 898763-12-7
    • 4'-Chloro-2-(3-pyrrolinomethyl) benzophenone
    • MDL: MFCD03842875
    • Inchi: 1S/C18H16ClNO/c19-16-9-7-14(8-10-16)18(21)17-6-2-1-5-15(17)13-20-11-3-4-12-20/h1-10H,11-13H2
    • InChI Key: FLEXZJGZLMQTNG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CC=CC1)=O

Computed Properties

  • Exact Mass: 297.09200
  • Monoisotopic Mass: 297.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.88070

4'-Chloro-2-(3-pyrrolinomethyl) benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB365551-2 g
4'-Chloro-2-(3-pyrrolinomethyl) benzophenone, 97%; .
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abcr
AB365551-1g
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